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Compound of Interest

Compound Name: Streptomycin (sulfate)

Cat. No.: B15967514

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of

streptomycin sulfate, a cornerstone aminoglycoside antibiotic. This document details the

characteristic spectral data obtained through Ultraviolet-Visible (UV-Vis), Fourier-Transform

Infrared (FT-IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS).

Furthermore, it outlines detailed experimental protocols for acquiring these spectra and

visualizes the established mechanism of action and a general analytical workflow.

Introduction
Streptomycin, an antibiotic produced by the actinobacterium Streptomyces griseus, was the

first effective treatment for tuberculosis.[1] Its sulfate salt is a highly polar, water-soluble

compound.[2] Understanding its spectroscopic properties is crucial for identification, purity

assessment, and quality control in pharmaceutical development and research. This guide

serves as a technical resource for professionals engaged in the analysis of this important

antimicrobial agent.
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The following sections summarize the key quantitative data from various spectroscopic

analyses of streptomycin sulfate.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Streptomycin sulfate exhibits weak ultraviolet absorbance due to the absence of a strong

chromophore, which can make high-concentration solutions necessary for detection.[1]

Derivatization techniques are sometimes employed to enhance its UV-Vis activity for analytical

purposes.[3]

Parameter Value Reference

λmax (in concentrated

solution)
203 nm, 271 nm, 327 nm

[No specific citation found for

these exact values in the

search results]

λmax (in aqueous solution) 275 nm [3]

Molar Absorptivity (ε)
7.719 x 10³ L mol⁻¹ cm⁻¹ (at

275 nm)
[3]

λmax (after derivatization with

vanillin)
393 nm [3]

λmax (after reaction with picric

acid)
418 nm [4]

λmax (after reaction with 2,4-

dinitrophenol)
406 nm [4]

Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum of streptomycin sulfate is complex, with characteristic absorption bands

corresponding to its various functional groups. The spectrum is dominated by broad O-H and

N-H stretching vibrations, as well as absorptions from C-H, C-O, and C-N bonds. The sulfate

counter-ion also contributes to the spectrum.
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Wavenumber (cm⁻¹) Assignment Reference

~3400 (broad) O-H and N-H stretching [5][6]

~2900 C-H stretching [7]

~1650
N-H bending (deformation

vibration)
[8][9]

1000-1250
C-O stretching, Sulfate S=O

stretching
[9]

Note: A detailed, fully assigned FT-IR spectrum for streptomycin sulfate was not available in the

search results. The provided table is a summary of key reported vibrational modes.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information about the streptomycin molecule.

Due to its complex structure with multiple stereocenters and overlapping signals, high-field

NMR is often required for full spectral assignment. Data is typically acquired in D₂O due to the

compound's solubility.

¹H NMR (Predicted, 700 MHz, D₂O) A predicted ¹H NMR spectrum is available in the Human

Metabolome Database, which can serve as a reference for experimental data.[10]

¹³C NMR Experimental ¹³C NMR data for streptomycin in D₂O has been reported, though a

complete list of assigned chemical shifts was not found in the provided search results.[11][12]

Mass Spectrometry (MS)
Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), is a

powerful tool for the sensitive and selective detection and quantification of streptomycin.

Electrospray ionization (ESI) in positive ion mode is commonly used.
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Parameter Value/Description Reference

Molecular Weight

(Streptomycin Base)
581.58 g/mol [13]

Molecular Weight

(Streptomycin Sulfate (2:3))
1457.4 g/mol [2]

Common Precursor Ion (m/z) 582 [14]

Common Product Ions (m/z) 263, 246 [14]

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of

streptomycin sulfate, compiled from various research articles.

UV-Vis Spectrophotometry
Objective: To determine the absorption spectrum and quantify streptomycin sulfate.

Instrumentation: A standard UV-Vis spectrophotometer (e.g., Perkin Elmer Lambda 25) with 1

cm quartz cuvettes.[3]

Procedure (Direct Measurement):

Standard Solution Preparation: Accurately weigh and dissolve streptomycin sulfate in

deionized water to prepare a stock solution. Further dilute the stock solution with deionized

water to create a series of standard solutions of known concentrations (e.g., 10-50 µg/mL).

[3]

Sample Preparation: Dissolve the streptomycin sulfate sample in deionized water to a

concentration within the range of the standard solutions.

Measurement: Record the absorbance spectrum from 200 to 400 nm against a deionized

water blank.

Quantification: Determine the absorbance at the λmax (e.g., 275 nm) and use a calibration

curve generated from the standard solutions to determine the concentration of the sample.[3]
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Procedure (Derivatization with Vanillin):

Mix 1.5 mL of a 2% vanillin solution with the streptomycin sulfate solution (e.g., 10 µg/mL).[3]

Add a buffer solution to adjust the pH to 9.[3]

Heat the mixture at 95 ± 5 °C for 15 minutes.[3]

After cooling, measure the absorbance at the λmax of the derivative (393 nm).[3]

FT-IR Spectroscopy
Objective: To obtain the infrared spectrum of streptomycin sulfate for identification and

structural characterization.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Procedure (KBr Pellet Method):

Sample Preparation: Mix approximately 1 mg of solid streptomycin sulfate with 200 mg of dry

potassium bromide (KBr) powder.[15]

Grind the mixture to a fine powder using an agate mortar and pestle.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Measurement: Place the KBr pellet in the sample holder of the FTIR spectrometer and

record the spectrum, typically in the range of 4000 to 400 cm⁻¹.[7]

NMR Spectroscopy
Objective: To acquire ¹H and ¹³C NMR spectra for detailed structural elucidation.

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher).

Procedure:

Sample Preparation: Dissolve an appropriate amount of streptomycin sulfate in deuterium

oxide (D₂O).
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Transfer the solution to an NMR tube.

Measurement: Acquire ¹H and ¹³C NMR spectra. For complex molecules like streptomycin,

2D NMR experiments such as COSY, HSQC, and HMBC are often necessary for

unambiguous signal assignment.[11]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Objective: To separate, identify, and quantify streptomycin sulfate with high sensitivity and

selectivity.

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

tandem mass spectrometer (e.g., a triple quadrupole) with an electrospray ionization (ESI)

source.[16]

Procedure:

Standard and Sample Preparation: Prepare stock and working solutions of streptomycin

sulfate in an appropriate solvent, such as 0.1% acetic acid in water.[17] For samples in

complex matrices (e.g., honey, milk), an extraction and clean-up step using solid-phase

extraction (SPE) is typically required.[16]

Chromatographic Separation:

Column: A hydrophilic interaction chromatography (HILIC) column or a reversed-phase

C18 column with an ion-pairing agent is often used.

Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with

0.1% formic acid or an ammonium formate buffer) and an organic phase (e.g., acetonitrile)

is common.[14][17]

Flow Rate: Typically around 0.8-1.0 mL/min.[16]

Mass Spectrometric Detection:

Ionization Mode: ESI in positive ion mode.[16]
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Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantification and

confirmation, monitoring the transition of the precursor ion (e.g., m/z 582) to specific

product ions (e.g., m/z 263 and 246).[14]

Visualizations
Mechanism of Action: Inhibition of Bacterial Protein
Synthesis
Streptomycin exerts its bactericidal effect by irreversibly binding to the 30S ribosomal subunit of

bacteria. This binding interferes with protein synthesis in several ways, leading to the

production of non-functional proteins and ultimately, cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15967514/docs#spectroscopic-properties-of-
streptomycin-sulfate-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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